Cas no 618404-94-7 (N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine)

• Product Name: N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
• CAS No: 618404-94-7
• MF: C₂₁H₁₈FN₃
• MW: 331.386127948761
• CID: 5455041
• PubChem ID: 3262524
• Update Time: 2025-10-28

N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine

• Inchi： 1S/C21H18FN3/c1-14-20(17-9-2-3-10-18(17)24-14)21(15-7-6-8-16(22)13-15)25-19-11-4-5-12-23-19/h2-13,21,24H,1H3,(H,23,25)
• InChI Key： FLKMWFWTSZVEMZ-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CC(F)=C2)C2C3=C(NC=2C)C=CC=C3)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine

N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine: A Comprehensive Overview

N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 618404-94-7, represents a convergence of fluorinated aromatic rings and indole derivatives, making it a promising candidate for various therapeutic applications. The presence of a pyridine moiety further enhances its potential as a pharmacophore, contributing to its unique chemical and biological properties.

The molecular architecture of N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine is characterized by its intricate connectivity between the fluorophenyl group, the methyl-substituted indole ring, and the pyridine nitrogen. This structural complexity is not merely a feature of its chemical composition but also a key factor in determining its interactions with biological targets. The fluorine atom in the 3-fluorophenyl group introduces a degree of electronic and steric modulation, which can significantly influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when combined with other heterocyclic systems like pyridine, has shown potential in modulating various cellular pathways. N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine exemplifies this trend, as it combines the pharmacological properties of these heterocycles into a single entity. This compound has been explored in several preclinical studies for its potential role in addressing neurological disorders, inflammation, and other chronic conditions.

The synthesis of N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the indole ring system, followed by functionalization with the fluorophenyl and pyridine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are critical for producing enough material for both laboratory research and potential clinical trials.

The pharmacological profile of N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine has been extensively studied in vitro and in vivo. Initial screenings have revealed promising activities against enzymes and receptors implicated in various diseases. For instance, its interaction with certain kinases has been investigated for potential anti-cancer applications. Additionally, its ability to modulate neurotransmitter systems makes it an attractive candidate for therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of N-((3-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-am ine is its potential for further derivatization. By modifying specific parts of its structure, researchers can fine-tune its biological activity to achieve desired therapeutic effects while minimizing side effects. This flexibility underscores the importance of structural diversity in drug discovery and development. The compound serves as a platform for generating novel analogs that could lead to breakthroughs in treating multifaceted diseases.

The role of computational chemistry in understanding the behavior of N-( (3-fluorophenyl)(2-methyl-lH-indol-l - 3 - ylmethyl)pyridin - 2 - am ine) cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These predictions guide experimental design and help optimize lead compounds for clinical development. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The future prospects for N-( ( 3 - fluoro phen yl ) ( 2 - me thyl - l H - ind ol - 3 - ylm ethy l ) py ridi ne - 2 - am ine) are vast and exciting. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new therapeutic indications. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible medical benefits. As our understanding of complex molecular interactions continues to grow, compounds like this one hold immense promise for addressing unmet medical needs.